Cas no 4013-24-5 (2-Butenoic acid,4-hydroxy-)

• Product Name: 2-Butenoic acid,4-hydroxy-
• CAS No: 4013-24-5
• MF: C₄H₆O₃
• MW: 102.088641643524
• CID: 332163
• PubChem ID: 6155526
• Update Time: 2025-04-19

2-Butenoic acid,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-hydroxy-
• (E)-4-hydroxybut-2-enoic acid
• MFCD00673880
• EN300-109259
• 4013-24-5
• trans-4-hydroxycrotonic acid
• trans-4-hydroxycrotonic-acid
• LMFA01050398
• 4-Hydroxycrotonic acid
• 4-hydroxy-2E-butenoic acid
• 2-Butenoic acid, 4-hydroxy-, (2E)-
• Q7667802
• gamma-Hydroxycrotonic acid
• MS-20522
• 4-hydroxy-crotonic acid
• SCHEMBL60642
• 2-Butenoic acid, 4-hydroxy-
• 4-hydroxybut-2-enoic acid
• A847324
• trans-gamma-hydroxycrotonic acid
• BPBio1_000904
• (2E)-4-hydroxybut-2-enoic acid
• SR-01000597703-1
• 4-Hydroxy-2-butenoate
• CS-0020662
• RMQJECWPWQIIPW-OWOJBTEDSA-N
• HMS3411C16
• NCGC00024639-02
• EN300-724810
• 4-hydroxybut-2-enoicacid
• 24587-49-3
• trans-4-Hydroxy-2-butenoic acid
• CHEMBL507046
• AKOS011627316
• Biomol-NT_000270
• 4-Hydroxy-2-butenoic acid
• 4-Hydroxy-but-2-enoic acid
• 4-HYDROXY-BUT-2-ENOICACID
• SR-01000597703
• NCGC00024639-03
• J-015581
• (E)-4-Hydroxy-2-butenoic Acid
• (E)-4-Hydroxycrotonic Acid
• gamma-hydroxy-Crotonic acid
• Z3178016098
• AT11505
• DTXSID901027169
• BCP21499
• T-HCA
• HMS3675C16
• CHEBI:179637

• Inchi： 1S/C4H6O3/c5-3-1-2-4(6)7/h1-2,5H,3H2,(H,6,7)/b2-1+
• InChI Key： RMQJECWPWQIIPW-OWOJBTEDSA-N
• SMILES： OC/C=C/C(=O)O

Computed Properties

• Exact Mass: 102.032
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.271
• Boiling Point: 338.7°Cat760mmHg
• Flash Point: 172.9°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids